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Compound of Interest

Compound Name: 1,2,4,5-Tetrachlorobenzene

Cat. No.: B031791 Get Quote

An In-depth Technical Guide to the Physical and Chemical Properties of 1,2,4,5-
Tetrachlorobenzene

This technical guide provides a comprehensive overview of the physical and chemical

properties of 1,2,4,5-tetrachlorobenzene, tailored for researchers, scientists, and drug

development professionals. The information is presented in a structured format, including

detailed tables of quantitative data, descriptions of experimental protocols, and visualizations of

key processes.

Chemical Identity
Identifier Value

IUPAC Name 1,2,4,5-tetrachlorobenzene

Synonyms s-Tetrachlorobenzene, Benzene tetrachloride

CAS Number 95-94-3[1][2]

Molecular Formula C₆H₂Cl₄[2]

Molecular Weight 215.89 g/mol [1][3]

InChI Key JHBKHLUZVFWLAG-UHFFFAOYSA-N[2]

Canonical SMILES C1=C(C(=CC(=C1Cl)Cl)Cl)Cl[4]
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Physical Properties
At room temperature, 1,2,4,5-tetrachlorobenzene exists as a white crystalline solid, often in

the form of flakes or needles, and has a strong, unpleasant odor.[5][6][7] It is a combustible

solid.[6][8]

Tabulated Physical Properties
Property Value Reference

Melting Point 138-142 °C [2][9][10]

Boiling Point 240-246 °C [8][9][10]

Density 1.86 g/cm³ [1][2]

Vapor Pressure 0.005 mm Hg at 20 °C [1]

Water Solubility 0.5 mg/L [1]

Henry's Law Constant 1 x 10⁻³ atm·m³/mol [1]

log Koc 2.8 - 6.0 [1]

Appearance White crystalline solid [5]

Odor Strong, unpleasant [2][6]

Experimental Protocols for Physical Property
Determination
A common method for determining the melting point of a crystalline solid like 1,2,4,5-
tetrachlorobenzene is the capillary tube method.

Apparatus: Melting point apparatus (e.g., Mel-Temp or Thiele tube), capillary tubes,

thermometer.

Procedure:

A small amount of finely powdered 1,2,4,5-tetrachlorobenzene is packed into a capillary

tube, sealed at one end.
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The capillary tube is attached to a thermometer and placed in a heating bath (oil or a

metal block).

The sample is heated slowly (approximately 1-2 °C per minute) near the expected melting

point.

The temperature at which the solid begins to melt and the temperature at which it

completely liquefies are recorded as the melting point range. A narrow range (0.5-1 °C) is

indicative of a pure compound.

Due to its high boiling point, the Thiele tube method is suitable for determining the boiling point

of 1,2,4,5-tetrachlorobenzene.

Apparatus: Thiele tube, thermometer, small test tube, capillary tube, heating oil, Bunsen

burner or hot plate.

Procedure:

A small amount of liquid 1,2,4,5-tetrachlorobenzene (melted) is placed in a small test

tube.

A capillary tube, sealed at one end, is inverted and placed in the test tube.

The test tube is attached to a thermometer and immersed in the heating oil within the

Thiele tube.

The side arm of the Thiele tube is gently heated, creating convection currents for uniform

heating.

As the temperature rises, a steady stream of bubbles will emerge from the capillary tube.

The heating is stopped, and the temperature at which the liquid just begins to enter the

capillary tube is recorded as the boiling point.

For hydrophobic compounds like 1,2,4,5-tetrachlorobenzene, the slow-stir method is

employed to avoid the formation of micro-emulsions.
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Apparatus: Large glass vessel with a stopcock at the bottom, magnetic stirrer and stir bar,

temperature-controlled water bath.

Procedure:

A volume of high-purity water is placed in the glass vessel.

An excess amount of 1,2,4,5-tetrachlorobenzene is added to the water.

The mixture is stirred slowly and continuously without creating a vortex to allow for

equilibration between the solid and aqueous phases.

The system is maintained at a constant temperature.

At regular intervals, water samples are carefully withdrawn from the bottom of the vessel

and analyzed for the concentration of 1,2,4,5-tetrachlorobenzene using a suitable

analytical method like GC-MS.

Equilibrium is considered reached when the concentration of the solute in the aqueous

phase remains constant over time.

Chemical Properties and Reactivity
1,2,4,5-Tetrachlorobenzene is a stable compound but can undergo certain chemical reactions.

It is incompatible with strong oxidizing agents and strong bases.[11][12] When heated to

decomposition, it emits highly toxic fumes of hydrogen chloride.[6]

Synthesis
1,2,4,5-Tetrachlorobenzene can be synthesized by the chlorination of benzene or less

chlorinated benzenes. A common laboratory and industrial method involves the electrophilic

aromatic substitution of benzene in the presence of a Lewis acid catalyst.

Reaction: C₆H₆ + 4Cl₂ → C₆H₂Cl₄ + 4HCl

Catalysts: Ferric chloride (FeCl₃) is a traditional catalyst. A combination of iodine and

antimony trichloride has also been used to improve selectivity.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 9 Tech Support

https://www.benchchem.com/product/b031791?utm_src=pdf-body
https://www.benchchem.com/product/b031791?utm_src=pdf-body
https://www.benchchem.com/product/b031791?utm_src=pdf-body
https://sielc.com/1245-tetrachlorobenzene
https://webbook.nist.gov/cgi/cbook.cgi?ID=C95943&Mask=200
https://gost.tpsgc-pwgsc.gc.ca/Contfs.aspx?ID=48&lang=eng
https://www.benchchem.com/product/b031791?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b031791?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


General Protocol:

Benzene or a mixture of lower chlorinated benzenes is charged into a reactor.

The catalyst (e.g., ferric chloride or a mixture of iodine and antimony trichloride) is added.

Chlorine gas is bubbled through the reaction mixture.

The reaction temperature is controlled, typically starting at a lower temperature and

gradually increasing.

The reaction progress is monitored by analyzing the composition of the reaction mixture.

Upon completion, the product is isolated, often by filtration to remove the solid 1,2,4,5-
tetrachlorobenzene, followed by purification steps like washing with a solvent (e.g.,

methanol) and recrystallization.

Environmental Fate and Degradation
1,2,4,5-Tetrachlorobenzene is persistent in the environment due to its low water solubility and

volatility.[5] It strongly adsorbs to organic matter in soil and sediment.[1]

Certain microorganisms, such as Pseudomonas species, are capable of degrading 1,2,4,5-
tetrachlorobenzene under aerobic conditions.[6] The initial steps of the catabolic pathway

involve dioxygenation of the aromatic ring.[6]

1,2,4,5-Tetrachlorobenzene 1,3,4,6-Tetrachloro-1,2-
dihydroxycyclohexa-3,5-diene

Dioxygenation 3,4,6-Trichlorocatechol

Spontaneous Elimination
of HCl 2,3,5-Trichloromuconate

ortho-cleavage
(Catechol 1,2-dioxygenase) Tricarboxylic Acid CycleFurther Degradation

Click to download full resolution via product page

Caption: Aerobic biodegradation pathway of 1,2,4,5-tetrachlorobenzene by Pseudomonas sp.

In the atmosphere, 1,2,4,5-tetrachlorobenzene is expected to exist primarily in the vapor

phase and can be degraded by reaction with photochemically-produced hydroxyl radicals.[6] In

aqueous solutions, it can undergo photolysis when exposed to sunlight, leading to the

formation of various degradation products, including lower chlorinated benzenes.
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Spectroscopic Data
Nuclear Magnetic Resonance (NMR) Spectroscopy

¹H NMR: Due to the symmetry of the molecule, the two protons are chemically equivalent,

resulting in a single peak in the ¹H NMR spectrum.

¹³C NMR: The spectrum will show two signals corresponding to the two types of carbon

atoms in the molecule (two carbons bonded to chlorine and hydrogen, and two carbons

bonded only to chlorine).

Infrared (IR) Spectroscopy
The IR spectrum of 1,2,4,5-tetrachlorobenzene exhibits characteristic absorption bands

corresponding to C-H stretching, C-C stretching of the aromatic ring, and C-Cl stretching

vibrations.

Mass Spectrometry (MS)
The electron ionization mass spectrum of 1,2,4,5-tetrachlorobenzene shows a characteristic

isotopic pattern for a molecule containing four chlorine atoms, with the molecular ion peak (M⁺)

being the most abundant.

Toxicological Profile
1,2,4,5-Tetrachlorobenzene is considered toxic.[1] Exposure can occur through inhalation,

ingestion, and skin contact.[13]

Acute and Chronic Effects
Acute exposure can cause irritation to the skin, eyes, and respiratory tract.[13] Chronic

exposure may lead to damage to the liver and kidneys.[12] Animal studies have shown that

1,2,4,5-tetrachlorobenzene can induce hepatic microsomal enzymes.

Ecotoxicity
The compound is very toxic to aquatic organisms and has the potential for bioaccumulation in

fish.[9] Its persistence and low water solubility contribute to its accumulation in the

environment.[5]
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Environmental Fate and Transport Workflow
The following diagram illustrates the key processes governing the environmental fate and

transport of 1,2,4,5-tetrachlorobenzene.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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